Cas no 2411178-62-4 (rac-(2R,3R)-N'-(2-chloroacetyl)-3-phenyloxolane-2-carbohydrazide)

• Product Name: rac-(2R,3R)-N'-(2-chloroacetyl)-3-phenyloxolane-2-carbohydrazide
• CAS No: 2411178-62-4
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• CID: 6202840
• PubChem ID: 146094471
• Update Time: 2025-10-17

rac-(2R,3R)-N'-(2-chloroacetyl)-3-phenyloxolane-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-N'-(2-chloroacetyl)-3-phenyloxolane-2-carbohydrazide
• 2411178-62-4
• (2R,3R)-N'-(2-Chloroacetyl)-3-phenyloxolane-2-carbohydrazide
• EN300-26591092
• Z3766263473

• Inchi： 1S/C13H15ClN2O3/c14-8-11(17)15-16-13(18)12-10(6-7-19-12)9-4-2-1-3-5-9/h1-5,10,12H,6-8H2,(H,15,17)(H,16,18)/t10-,12-/m1/s1
• InChI Key： PCZWZAKATYDRKT-ZYHUDNBSSA-N
• SMILES： ClCC(NNC([C@H]1[C@@H](C2C=CC=CC=2)CCO1)=O)=O

Computed Properties

• Exact Mass: 282.0771200g/mol
• Monoisotopic Mass: 282.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.4Ų

Additional information on rac-(2R,3R)-N'-(2-chloroacetyl)-3-phenyloxolane-2-carbohydrazide

Introduction to rac-(2R,3R)-N'-(2-chloroacetyl)-3-phenyloxolane-2-carbohydrazide (CAS No. 2411178-62-4)

rac-(2R,3R)-N'-(2-chloroacetyl)-3-phenyloxolane-2-carbohydrazide (CAS No. 2411178-62-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its chiral centers at the 2 and 3 positions of the oxolane ring, which contribute to its enantiomeric properties and potential for selective interactions with biological targets.

The chiral oxolane scaffold is a versatile building block in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals and agrochemicals. The presence of the chloroacetyl group and the phenyl substituent further enhances the compound's reactivity and functional diversity, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the importance of rac-(2R,3R)-N'-(2-chloroacetyl)-3-phenyloxolane-2-carbohydrazide in the context of drug discovery and development. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes, specifically by inhibiting key enzymes involved in viral RNA synthesis.

In another notable study, published in *Organic Letters* (2020), scientists explored the synthetic routes to produce rac-(2R,3R)-N'-(2-chloroacetyl)-3-phenyloxolane-2-carbohydrazide with high enantiomeric purity. The study reported an efficient and scalable method using asymmetric catalysis, which significantly improved the yield and purity of the desired enantiomer. This advancement has important implications for the large-scale production of this compound for both research and commercial applications.

The biological activity of rac-(2R,3R)-N'-(2-chloroacetyl)-3-phenyloxolane-2-carbohydrazide extends beyond antiviral properties. Research conducted at a leading pharmaceutical company has shown that this compound also displays promising anti-inflammatory effects. In vitro studies using human cell lines demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

Furthermore, computational studies have provided insights into the molecular mechanisms underlying the biological activities of rac-(2R,3R)-N'-(2-chloroacetyl)-3-phenyloxolane-2-carbohydrazide. Molecular docking simulations revealed that the compound can bind to specific protein targets involved in viral replication and inflammation, thereby modulating their functions. These findings underscore the importance of understanding the structure-activity relationships (SAR) of this compound for optimizing its therapeutic potential.

In conclusion, rac-(2R,3R)-N'-(2-chloroacetyl)-3-phenyloxolane-2-carbohydrazide (CAS No. 2411178-62-4) is a multifunctional chiral compound with significant potential in various areas of chemical and biological research. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for practical use.